BENGHE Foundational & Exploratory

Check Availability & Pricing

Sodium naphthionate molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium naphthionate

Cat. No.: B093542

An In-depth Technical Guide to Sodium Naphthionate

Introduction

Sodium naphthionate, also known as sodium 4-amino-1-naphthalenesulfonate, is a
sulfonated aromatic amine salt derived from naphthalene.[1] It is a key intermediate in the
chemical industry, primarily utilized in the synthesis of azo dyes, pigments, and optical
brighteners.[1][2][3] Its chemical structure, featuring both an amino group and a sulfonic acid
sodium salt on a naphthalene ring, makes it highly reactive for diazotization and coupling
reactions, which are fundamental processes in the manufacturing of a wide range of colorants.
[2] This guide provides a comprehensive overview of its chemical and physical properties,
applications, and relevant experimental protocols for researchers, scientists, and professionals
in drug development.

Molecular and Chemical Properties

Sodium naphthionate is typically a white to off-white, pinkish, or grayish crystalline powder.[4]
[5][6] It is soluble in water and has a melting point reported to be above 280°C, at which it
decomposes.[2][6][7][8]

Core Molecular Data

The fundamental molecular properties of sodium naphthionate are summarized below.
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Property Value Source(s)
Molecular Formula C10HsNNaOsS [B141911101[11]
Molecular Weight 245.23 g/mol [21[31191[12][13]
CAS Number 130-13-2 [4][9][12]

EC Number 204-975-5 [9][13]

Synonyms and Identifiers

Sodium naphthionate is known by several alternative names in literature and commerce.

Type

Identifier

IUPAC Name

sodium 4-aminonaphthalene-1-sulfonate

Common Synonyms

Sodium 4-amino-1-naphthalenesulfonate,
Naphthionine, Sodium 1-naphthylamine-4-
sulfonate, 4-Amino-1-naphthalenesulfonic acid

sodium salt, Naphthionic Acid Sodium Salt

INChl=1S/C10H9NO3S.Na/c11-9-5-6-

InChl 10(15(12,13)14)8-4-2-1-3-7(8)9;/h1-6H,11H2,
(15( )14) (8)
(H,12,13,14);/q;+1/p-1
C1=CC=C2C(=C1)C(=CC=C2S(=0)(=0)[O-])N.
SMILES (=C1C( (=0)(=0)[O-])
[Na+]
Source:[9]

Physical and Chemical Specifications

The following table outlines typical specifications for commercial grades of sodium

naphthionate.
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Parameter Specification Source(s)

Off-white, pink, or grey
Appearance ] [2][4]15]06][11]
crystalline powder

Purity / Assay >75% - 98% [2][4][5][10]
Melting Point >280-300 °C (decomposes) [21[71[8][13]
Solubility in Water Soluble [111216181114]
pH (1% aqueous solution) 6.0-8.5 [2]

Insoluble Matter <0.1% - 0.2% [21[41[5]
Moisture Content <1.0% (LOD) [2]

Applications in Research and Industry

The primary application of sodium naphthionate is as a versatile intermediate in chemical
synthesis.

Dye and Pigment Manufacturing: It is a crucial precursor for producing a variety of acidic and
direct azo dyes, which are used extensively in the textile, leather, and paper industries to
impart vibrant and lasting colors such as reds, oranges, and browns.[1][2][3]

Optical Brighteners: It serves as a starting material in the synthesis of optical brightening
agents, which are used to enhance the whiteness of paper and textiles.[1][2]

Chemical Synthesis: Beyond dyes, it is a reactant in various industrial and research settings
for coupling and diazotization reactions.[2] It can be used to prepare other chemical
reagents, such as 1-bromo-4-naphthalenesulfonic acid, which is used in capillary
electrophoresis for peptide detection.[13]

Medical Antidote: It has been cited for use as an antidote for nitrite and iodine poisoning.[7]
[8][11]

The role of sodium naphthionate as a foundational block in the synthesis of azo dyes is
depicted in the following logical diagram.
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Logical Flow of Azo Dye Synthesis
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(Final Product)
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Caption: Azo dye synthesis pathway starting from sodium naphthionate.

Experimental Protocols

Detailed experimental procedures involving sodium naphthionate are often proprietary or
described within patent literature. Below is a generalized protocol for a sulfonation reaction
using sodium naphthionate as the starting material, based on procedures described in patent
filings for the synthesis of specialty chemicals.[15]

Obijective: Preparation of 1-aminonaphthalene-2,4,7-trisulphonic acid.

Materials:
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Sodium naphthionate
Anhydrous sulfuric acid

65% Oleum (fuming sulfuric acid)
Sodium sulfate

Water

Procedure:

Charging the Reactor: In a suitable reaction vessel, introduce 5009 of anhydrous sulfuric
acid.

Addition of Reactants: While stirring at 40-50°C, add 245g (1 mole) of sodium naphthionate
followed by 35.5g of sodium sulfate. Maintain stirring for 15 minutes.

Sulfonation: Add 248g of 65% oleum dropwise over 30 minutes.
Further Reaction: Add another 35.5g of sodium sulfate and heat the mixture to 100°C.

Hydrolysis: After the reaction is complete, pour the mixture into 510g of water and hydrolyze
at 155°C for 5 hours with continuous stirring.

Work-up: Upon completion of hydrolysis, add more water to precipitate the product. The
mixture is then cooled, and the precipitate is filtered, washed with water, and dried to yield
the final product.

The workflow for this experimental protocol can be visualized as follows.
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Experimental Workflow: Sulfonation of Sodium Naphthionate
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Charge Reactor with
Anhydrous H2SO4

'

Add Sodium Naphthionate
and Na2S04 at 40-50°C

Start Sulfonation

Reagtion

Add Oleum Dropwise

'

Add more Na2S04
and Heat to 100°C

Proceed to Hydrolysis

Work-up

Pour into Water
and Hydrolyze at 155°C

l

Precipitate Product
with Additional Water

:

Filter, Wash, and Dry

Final Product:
1-aminonaphthalene-2,4,7-trisulphonic acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of a trisulphonic acid derivative.
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Safety and Handling

Sodium naphthionate is classified as an irritant.[9] It can cause skin irritation (H315), serious
eye irritation (H319), and may cause respiratory irritation (H335).[12]

Handling Precautions:

Use in a well-ventilated area.[12]

Avoid breathing dust, fumes, or vapors.[12]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a dust mask.[2][16]

Wash hands thoroughly after handling.[12]

Storage:

e Store in a cool, dry, well-ventilated place.[7][16]

o Keep containers tightly closed to protect from moisture.[2][16][17]
First Aid Measures:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and
easy to do. Continue rinsing and seek medical attention.[12][17]

o Skin: Wash off with soap and plenty of water.[12][17]
 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[12][17]
« Ingestion: Rinse mouth with water and consult a physician.[12][17]

This technical guide provides a summary of the key properties and applications of sodium
naphthionate, intended to support professionals in research and development. For detailed
safety information, always refer to the specific Safety Data Sheet (SDS) provided by the
supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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